2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)propanamide

• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-[(5-cyano-6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)propanamide
• InChI: InChI=1S/C22H20N4O2S/c1-13-8-7-11-18(14(13)2)24-20(27)15(3)29-22-25-19(16-9-5-4-6-10-16)17(12-23)21(28)26-22/h4-11,15H,1-3H3,(H,24,27)(H,25,26,28)
• InChI Key: JXAKWVJAIKVLEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(C)SC2=NC(=C(C(=O)N2)C#N)C3=CC=CC=C3)C

Description

The compound 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)propanamide features a pyrimidine core substituted with a cyano group at position 5, an oxo group at position 4, and a phenyl group at position 4. A sulfanyl linker connects the pyrimidine ring to a propanamide moiety, which is further substituted with a 2,3-dimethylphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-CYANO-6-OXO-4-PHENYL-1,6-DIHYDROPYRIMIDIN-2-YL)SULFANYL]-N-(2,3-DIMETHYLPHENYL)PROPANAMIDE typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring is synthesized through a condensation reaction involving a β-keto ester and a guanidine derivative under acidic or basic conditions.

Introduction of the Cyano Group: The cyano group is introduced via a nucleophilic substitution reaction using a suitable cyanating agent such as sodium cyanide or potassium cyanide.

Attachment of the Sulfanyl Group: The sulfanyl group is attached through a thiolation reaction, often using thiourea or a similar reagent.

Formation of the Amide Bond: The final step involves the formation of the amide bond by reacting the intermediate with 2,3-dimethylaniline under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(5-CYANO-6-OXO-4-PHENYL-1,6-DIHYDROPYRIMIDIN-2-YL)SULFANYL]-N-(2,3-DIMETHYLPHENYL)PROPANAMIDE undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, catalytic hydrogenation

Substitution: Nitric acid (for nitration), halogens (for halogenation)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Nitro derivatives, halogenated derivatives

Scientific Research Applications

2-[(5-CYANO-6-OXO-4-PHENYL-1,6-DIHYDROPYRIMIDIN-2-YL)SULFANYL]-N-(2,3-DIMETHYLPHENYL)PROPANAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-[(5-CYANO-6-OXO-4-PHENYL-1,6-DIHYDROPYRIMIDIN-2-YL)SULFANYL]-N-(2,3-DIMETHYLPHENYL)PROPANAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit a key enzyme involved in a metabolic pathway, thereby disrupting the pathway and exerting its therapeutic effects.

Comparison with Similar Compounds

Research Findings and Data Gaps

• Molecular Weight Trends : The target compound’s higher molecular weight (431 g/mol) compared to 7c–7j (375–389 g/mol) may impact pharmacokinetics, such as membrane permeability or metabolic stability.
• Melting Points : While 7c–7j exhibit melting points of 134–199°C , the target compound’s melting point is unreported. This gap limits direct comparisons of thermal stability.
• Spectroscopic Data : Infrared (IR) and nuclear magnetic resonance (NMR) data for the target compound are unavailable, preventing detailed electronic environment comparisons with analogs .

Biological Activity

The compound 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)propanamide is a member of the pyrimidine class of compounds, which has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C23H22N4O2S
• CAS Number : 755000-69-2
• Molecular Weight : 406.51 g/mol

These properties suggest a complex structure that may interact with various biological targets.

Antibacterial Activity

Recent studies have indicated that compounds similar to 2-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)propanamide exhibit significant antibacterial properties. For instance, derivatives containing the pyrimidine moiety have shown moderate to strong activity against bacterial strains such as Salmonella typhi and Bacillus subtilis .

Table 1: Antibacterial Activity of Related Compounds

Compound Name	Bacterial Strain	Activity Level
Compound A	Salmonella typhi	Strong
Compound B	Bacillus subtilis	Moderate
Compound C	Escherichia coli	Weak

Enzyme Inhibition

The compound also demonstrates enzyme inhibitory activity, particularly against acetylcholinesterase (AChE) and urease. Inhibition of these enzymes can have therapeutic implications in conditions like Alzheimer's disease and urea cycle disorders.

Case Study: Urease Inhibition

In a study evaluating various compounds for urease inhibition, several derivatives were found to have IC50 values significantly lower than the reference standard thiourea (IC50 = 21.25±0.15 µM). Notably, some compounds showed IC50 values as low as 0.63 µM, indicating potent inhibitory effects .

Table 2: Enzyme Inhibition Potency

Compound Name	Enzyme Target	IC50 (µM)
Compound D	Urease	0.63±0.001
Compound E	Acetylcholinesterase	2.14±0.003

The biological activity of this compound is hypothesized to involve multiple mechanisms:

• Binding Affinity : The presence of the sulfanyl group enhances binding affinity to target proteins.
• Interaction with Amino Acids : Molecular docking studies suggest that the compound interacts favorably with amino acids in active sites of enzymes .
• Structural Stability : The pyrimidine ring contributes to the overall stability and reactivity of the molecule.